molecular formula C7H15ClN2O3S B2700409 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride CAS No. 1955540-13-2

2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride

Cat. No. B2700409
CAS RN: 1955540-13-2
M. Wt: 242.72
InChI Key: RLLBBKYHSBJPPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetic acid hydrochloride” is a bulk and research quantity manufacturer . It’s also known as "methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride" .


Molecular Structure Analysis

The InChI code for “2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetic acid hydrochloride” is 1S/C6H11NO4S.ClH/c8-6(9)3-5-4-12(10,11)2-1-7-5;/h5,7H,1-4H2,(H,8,9);1H . The InChI code for “methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride” is 1S/C7H13NO4S.ClH/c1-12-7(9)4-6-5-13(10,11)3-2-8-6;/h6,8H,2-5H2,1H3;1H .

Scientific Research Applications

NMDA Receptor Antagonists in Neuropsychopharmacology

NMDA receptor antagonists like ketamine have been a focal point in neuropsychopharmacology research, exploring their potential in treating psychiatric disorders. For instance, a placebo-controlled, double-blinded trial assessed the treatment effects of a single dose of ketamine hydrochloride in patients with depression, evidencing significant improvement in depressive symptoms within 72 hours post-infusion (Berman et al., 2000). This highlights the therapeutic potential of NMDA receptor modulation in depression treatment.

NMDA Antagonists and Cognitive Effects

Research has also delved into the cognitive effects of NMDA antagonists. A study on the impact of subanesthetic doses of ketamine on healthy volunteers observed dose-dependent psychotic symptoms and cognitive impairments, mirroring core psychotic and cognitive symptoms in schizophrenia (Malhotra et al., 1997). This suggests a potential model for studying schizophrenia and related psychiatric disorders.

Neurotransmitter and Metabolite Changes

The acute effects of drugs like donepezil and memantine on brain extracellular levels of neurotransmitters have been studied to understand Alzheimer's disease treatment mechanisms. These investigations have shown that such drugs can significantly influence neurotransmitter levels in various brain regions, indicating their complex interactions beyond the primary target receptors (Shearman et al., 2006).

Ethanol-like Effects of NMDA Antagonists

Exploring the ethanol-like subjective effects of ketamine in recently detoxified alcoholics, research has found dose-related similarities to ethanol, providing insights into the neurobiological underpinnings of substance use disorders and their treatment (Krystal et al., 1998). This research avenue offers a framework for investigating the effects of similar compounds on addiction and withdrawal processes.

Safety and Hazards

The safety information for “2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetic acid hydrochloride” includes the following hazard statements: H315, H319, H335 . The safety information for “methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate hydrochloride” is available in its MSDS .

properties

IUPAC Name

2-(1,1-dioxo-1,4-thiazinan-3-yl)-N-methylacetamide;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14N2O3S.ClH/c1-8-7(10)4-6-5-13(11,12)3-2-9-6;/h6,9H,2-5H2,1H3,(H,8,10);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RLLBBKYHSBJPPR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC(=O)CC1CS(=O)(=O)CCN1.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H15ClN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)-N-methylacetamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.